2-cyclopropyl-4-phenyl-9-(2-pyrazinyl)-2,9-diazaspiro[5.5]undecan-3-one

• IUPAC Name: 2-cyclopropyl-4-phenyl-9-pyrazin-2-yl-2,9-diazaspiro[5.5]undecan-3-one
• InChI: InChI=1S/C22H26N4O/c27-21-19(17-4-2-1-3-5-17)14-22(16-26(21)18-6-7-18)8-12-25(13-9-22)20-15-23-10-11-24-20/h1-5,10-11,15,18-19H,6-9,12-14,16H2
• InChI Key: PSAMADJJZNFLOF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2CC3(CCN(CC3)C4=NC=CN=C4)CC(C2=O)C5=CC=CC=C5
• Molecular Formula: C22H26N4O
• Molecular Weight: 362.5 g/mol

Description

Diazaspiro[5.5]undecane derivatives are notable for their intricate molecular architecture, incorporating spiro and diaza functionalities into one compound. These characteristics contribute to a broad spectrum of chemical reactivity and potential applications in various fields of chemistry and pharmacology.

Synthesis Analysis

The synthesis of diazaspiro[5.5]undecane derivatives often involves divergent synthesis methods, including efficient Michael addition of a lithium enolate to a tetrasubstituted olefin acceptor (Yang et al., 2008). Moreover, spirocyclization of pyridine substrates has been used to construct 3,9-diazaspiro[5.5]undecane derivatives, highlighting the versatility of synthetic approaches (Parameswarappa & Pigge, 2011).

Molecular Structure Analysis

The molecular structure of diazaspiro[5.5]undecane derivatives, including the target compound, is characterized by the presence of two nitrogen atoms incorporated within a spirocyclic framework. This unique structure has been elucidated through various techniques, including NMR and X-ray crystallography, revealing preferred conformations and intermolecular interactions (Islam et al., 2017).